Cas no 101932-18-7 (Cyclopentanone,2,5-bis[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-)

• Product Name: Cyclopentanone,2,5-bis[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-
• CAS No: 101932-18-7
• MF: C₁₁H₈F₁₂O₃
• MW: 416.160265922546
• CID: 146236
• PubChem ID: 379524
• Update Time: 2025-04-19

Cyclopentanone,2,5-bis[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,2,5-bis[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-
• 2,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)cyclopentan-1-one
• 2,5-Bis(2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl)cyclopentanone
• 2,5-Bis(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)cyclopentanone
• Cyclopentanone, 2,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-
• CHEMBL1980836
• 101932-18-7
• Cyclopentanone, 2,5-bis[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-
• 2,5-bis[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]cyclopentanone
• NSC-664181
• NCI60_022081
• DTXSID60906872
• NSC664181

• Inchi： 1S/C11H8F12O3/c12-8(13,14)6(25,9(15,16)17)3-1-2-4(5(3)24)7(26,10(18,19)20)11(21,22)23/h3-4,25-26H,1-2H2
• InChI Key： NVMISAZNGOTJHN-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C(C(C(C(F)(F)F)(C(F)(F)F)O)CC1)=O)O)(F)F

Computed Properties

• Exact Mass: 416.02814
• Monoisotopic Mass: 416.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.696
• Boiling Point: 355.7°C at 760 mmHg
• Flash Point: 168.9°C
• Refractive Index: 1.368
• PSA: 57.53